1-[4-(3-Chloro-4-methylphenyl)piperazin-1-yl]-3-(naphthalen-2-yloxy)propan-2-ol

• IUPAC Name: 1-[4-(3-chloro-4-methylphenyl)piperazin-1-yl]-3-naphthalen-2-yloxypropan-2-ol
• InChI: InChI=1S/C24H27ClN2O2/c1-18-6-8-21(15-24(18)25)27-12-10-26(11-13-27)16-22(28)17-29-23-9-7-19-4-2-3-5-20(19)14-23/h2-9,14-15,22,28H,10-13,16-17H2,1H3
• InChI Key: PUNFMLSCVRFYFW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCN(CC2)CC(COC3=CC4=CC=CC=C4C=C3)O)Cl
• Molecular Formula: C24H27ClN2O2
• Molecular Weight: 410.9 g/mol
• CAS No.: 694458-17-8

Description

1-[4-(3-Chloro-4-methylphenyl)piperazin-1-yl]-3-(naphthalen-2-yloxy)propan-2-ol is a useful research compound. Its molecular formula is C24H27ClN2O2 and its molecular weight is 410.94. The purity is usually 95%.
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Scientific Research Applications

Microwave-assisted Synthesis and Neurite Outgrowth Potential

The compound 4-chloro-N-(naphthalen-1-ylmethyl)-5-(3-(piperazin-1-yl)phenoxy)thiophene-2-sulfonamide (B-355252) was synthesized using microwave-assisted nucleophilic aromatic substitution, showing significant potential in enhancing nerve growth factor-induced neurite outgrowth. This highlights its relevance in neurological research and possible applications in neurodegenerative disease treatment or recovery (Alfred L Williams et al., 2010).

Antidepressant and Antianxiety Activities

Novel derivatives of 1-{[3-(furan-2-yl)-5-substituted phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine were synthesized and showed promising antidepressant and antianxiety activities. This indicates potential pharmaceutical applications for mental health conditions (J. Kumar et al., 2017).

Analogue Design for Diagnostic Applications

Analogues of the σ receptor ligand PB28, with reduced lipophilicity for potential use as positron emission tomography (PET) radiotracers, were designed. This work suggests applications in diagnostic imaging, especially in oncology, by improving the properties of lead candidates for therapeutic or diagnostic use (C. Abate et al., 2011).

Development of Atypical Antipsychotic Agents

Compounds identified as (piperazin-1-yl-phenyl)-arylsulfonamides have shown high affinities for both 5-HT(2C) and 5-HT(6) receptors, indicating potential use as atypical antipsychotic agents. This discovery could contribute to the development of new treatments for psychiatric disorders (C. Park et al., 2010).

Anti-Bladder Cancer Drug Development

1-(4-hydroxy-2-methoxyphenyl)piperazin-1-yl)-3-(naphthalen-1-yloxy) propan-2-ol (HUHS190), a major human metabolite of naftopidil, was identified as a novel anti-bladder cancer drug. It exhibited selective toxicity between normal and cancer cells, indicating its potential as a safer therapeutic option for bladder cancer treatment (Tadashi Shimizu et al., 2019).